Cas no 31053-30-2 (1,2,3,4-tetrahydroisoquinoline-1,4-dione)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-1,4-dione
• CAS No: 31053-30-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD13179340
• CID: 1110665
• PubChem ID: 231920
• Update Time: 2025-05-19

1,2,3,4-tetrahydroisoquinoline-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-Isoquinolinedione
• 2,3-Dihydroisoquinoline-1,4-dione
• 2,3-Dihydro-isoquinoline-1,4-dione
• 1,2,3,4-tetrahydroisoquinoline-1,4-dione

• MDL： MFCD13179340
• Inchi： 1S/C9H7NO2/c11-8-5-10-9(12)7-4-2-1-3-6(7)8/h1-4H,5H2,(H,10,12)
• InChI Key： WRRHHSIPJQOVJM-UHFFFAOYSA-N
• SMILES： O=C1CNC(C2C=CC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

1,2,3,4-tetrahydroisoquinoline-1,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD286027)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,4-isoquinolinediones

Additional information on 1,2,3,4-tetrahydroisoquinoline-1,4-dione

Introduction to 1,2,3,4-Tetrahydroisoquinoline-1,4-dione (CAS No. 31053-30-2)

1,2,3,4-Tetrahydroisoquinoline-1,4-dione, also known as Tetrahydroisoquinoline-1,4-dione or THIQ-1,4-dione (CAS No. 31053-30-2), is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure and chemical properties, which have made it a subject of extensive research and development.

The molecular formula of 1,2,3,4-tetrahydroisoquinoline-1,4-dione is C₉H₁₀N₂O₂, and its molecular weight is approximately 174.18 g/mol. The compound features a tetrahydroisoquinoline core with two ketone groups attached at the 1 and 4 positions. This structural arrangement confers the molecule with unique reactivity and biological activity.

In recent years, the study of 1,2,3,4-tetrahydroisoquinoline-1,4-dione has gained considerable attention due to its potential applications in various fields. One of the key areas of interest is its role in the synthesis of bioactive compounds. The compound serves as an important intermediate in the preparation of a wide range of pharmaceuticals and natural products. For instance, it has been used in the synthesis of alkaloids and other nitrogen-containing compounds that exhibit therapeutic properties.

Tetrahydroisoquinoline-1,4-dione has also been explored for its biological activities. Research has shown that this compound possesses antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a major contributor to various diseases such as neurodegenerative disorders and cardiovascular diseases. By scavenging free radicals and reducing oxidative damage, 1,2,3,4-tetrahydroisoquinoline-1,4-dione may have potential therapeutic applications in these areas.

In addition to its antioxidant properties, Tetrahydroisoquinoline-1,4-dione has been investigated for its anti-inflammatory effects. Inflammatory responses are involved in numerous pathological conditions, and compounds that can modulate these responses are of great interest in drug development. Studies have demonstrated that 1,2,3,4-tetrahydroisoquinoline-1,4-dione can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models.

The pharmacological profile of Tetrahydroisoquinoline-1,4-dione has also been studied in the context of neuroprotection. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons. Research has shown that 1,2,3,4-tetrahydroisoquinoline-1,4-dione can protect neurons from damage caused by oxidative stress and excitotoxicity. This neuroprotective effect makes it a promising candidate for the development of new therapies for neurodegenerative disorders.

Beyond its biological activities, Tetrahydroisoquinoline-1,4-dione has been utilized in the development of novel materials. The compound's unique chemical structure allows it to participate in various chemical reactions and form new materials with specific properties. For example, it has been used as a building block in the synthesis of polymers with tunable mechanical and thermal properties. These materials have potential applications in areas such as drug delivery systems and tissue engineering.

The synthesis of Tetrahydroisoquinoline-1,4-dione has been optimized through various methods to improve yield and purity. Common synthetic routes include cyclization reactions involving amino acids or their derivatives. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. These methods aim to reduce waste generation and energy consumption while maintaining high yields.

In conclusion,Tetrahydroisoquinoline-1,4-dione (CAS No. 31053-30-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and chemical properties make it a valuable intermediate in the synthesis of bioactive compounds and novel materials. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in various scientific disciplines.